Cas no 118417-73-5 (Benzeneacetic acid, 4-amino-α-methyl-, (αS)-)
Benzeneacetic acid, 4-amino-α-methyl-, (αS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-amino-α-methyl-, (αS)-
- (S)-2-(4-aminophenyl)propanoic acid
- PS-19108
- SCHEMBL2852282
- AT33291
- 118417-73-5
- (2S)-2-(4-aminophenyl)propanoic acid
- WOMVICAMAQURRN-LURJTMIESA-N
-
- Inchi: 1S/C9H11NO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,10H2,1H3,(H,11,12)/t6-/m0/s1
- InChI Key: WOMVICAMAQURRN-LURJTMIESA-N
- SMILES: [C@@H](C1C=CC(N)=CC=1)(C)C(=O)O
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.3Ų
Benzeneacetic acid, 4-amino-α-methyl-, (αS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219276-100mg |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 100mg |
$370 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219276-250mg |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 250mg |
$490 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219276-500mg |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 500mg |
$825 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219276-1G |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 1g |
$1235 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219276-250mg |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 250mg |
$490 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1219276-100mg |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 100mg |
$370 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1219276-1g |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 1g |
$1235 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1219276-500mg |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 500mg |
$825 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1219276-5g |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 5g |
$3710 | 2025-02-27 | |
| 1PlusChem | 1P023Q4E-100mg |
(2S)-2-(4-aminophenyl)propanoic acid |
118417-73-5 | 97% | 100mg |
$302.00 | 2023-12-26 |
Benzeneacetic acid, 4-amino-α-methyl-, (αS)- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Benzeneacetic acid, 4-amino-α-methyl-, (αS)-
Benzeneacetic acid, 4-amino-α-methyl-, (αS)- (CAS No. 118417-73-5)
Benzeneacetic acid, 4-amino-α-methyl-, (αS)- (CAS No. 118417-73-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as (αS)-4-Amino-α-methylbenzeneacetic acid, is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structural features and chirality make it an essential building block in the development of enantiomerically pure drugs, which are crucial for optimizing therapeutic efficacy and minimizing side effects.
The chemical structure of (αS)-4-Amino-α-methylbenzeneacetic acid consists of a benzene ring substituted with an amino group at the para position and a methyl-substituted acetic acid moiety at the alpha position. The presence of the chiral center at the alpha carbon imparts enantioselectivity to the molecule, which is critical for its biological activity and pharmacological properties. The compound's chirality is denoted by the (αS) configuration, indicating that the S-enantiomer is the active form.
In recent years, significant advancements have been made in understanding the role of (αS)-4-Amino-α-methylbenzeneacetic acid in drug discovery and development. One notable application is its use as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs), a class of antidepressants widely used to treat major depressive disorder, anxiety disorders, and other psychiatric conditions. The chiral purity of this compound ensures that the final drug product has consistent and predictable pharmacological effects, enhancing its safety and efficacy.
Moreover, (αS)-4-Amino-α-methylbenzeneacetic acid has been explored for its potential in developing novel analgesics. Research has shown that derivatives of this compound exhibit potent analgesic activity with reduced side effects compared to traditional pain medications. The ability to fine-tune the chemical structure through functional group modifications allows for the optimization of pharmacokinetic properties, such as solubility, stability, and bioavailability.
The synthesis of (αS)-4-Amino-α-methylbenzeneacetic acid typically involves multi-step processes that ensure high enantiomeric purity. Common synthetic routes include asymmetric hydrogenation, enzymatic resolution, and chiral auxiliary methods. These techniques have been refined over time to achieve high yields and enantioselectivity, making the compound more accessible for large-scale production in pharmaceutical settings.
In addition to its applications in drug development, (αS)-4-Amino-α-methylbenzeneacetic acid has also been studied for its potential as a probe molecule in biochemical assays. Its unique chemical properties make it suitable for use in high-throughput screening (HTS) platforms, where it can help identify novel targets and pathways involved in various diseases. This versatility has positioned the compound as a valuable tool in both academic research and industrial drug discovery efforts.
The safety profile of (αS)-4-Amino-α-methylbenzeneacetic acid has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound exhibits low toxicity when used within recommended concentrations and handling guidelines. However, as with any chemical reagent, proper safety precautions should be taken during handling and storage to ensure workplace safety.
In conclusion, Benzeneacetic acid, 4-amino-α-methyl-, (αS)- (CAS No. 118417-73-5) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and chirality make it an indispensable building block for developing enantiomerically pure drugs with optimized therapeutic profiles. Ongoing research continues to uncover new applications and potential benefits of this compound, solidifying its role as a key player in modern drug discovery and development.
118417-73-5 (Benzeneacetic acid, 4-amino-α-methyl-, (αS)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)